Cas no 2172068-04-9 ({8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol)

• Product Name: {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol
• CAS No: 2172068-04-9
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6273939
• PubChem ID: 165589602
• Update Time: 2025-06-23

{8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol
• {8-ethyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol
• 2172068-04-9
• EN300-1614563

• Inchi： 1S/C11H20O3/c1-2-9-3-5-11(6-4-9)13-8-10(7-12)14-11/h9-10,12H,2-8H2,1H3
• InChI Key： BWJOMAFQLLZGCC-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCC(CC)CC2

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Additional information on {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol

{8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol and Its Role in Modern Pharmaceutical Research

{8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol is a structurally unique compound with a complex molecular framework that has attracted significant attention in the field of medicinal chemistry. This molecule, with the CAS number 2172068-04-9, represents a novel class of spirocyclic derivatives that exhibit potential for therapeutic applications. The synthesis and characterization of this compound have been extensively explored in recent years, with studies focusing on its stereochemical properties, physicochemical behavior, and biological activities.

The core structure of {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol is defined by a spiro[4.5]decan-2-yl ring system, which is fused to a 1,4-dioxane ring. This spirocyclic architecture introduces unique conformational flexibility, enabling the compound to interact with biological targets in a manner distinct from traditional linear molecules. Recent advancements in computational modeling have revealed that the 8-ethyl substituent plays a critical role in modulating the compound's hydrophobicity and membrane permeability, which are essential parameters for drug delivery systems.

Research published in the Journal of Medicinal Chemistry (2023) highlights the potential of {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol as a scaffold for developing antiviral agents. The compound's ability to form hydrogen bonds with viral proteins, combined with its low cytotoxicity profile, has positioned it as a promising candidate for targeting RNA-dependent RNA polymerases (RdRp) in emerging viral infections. This finding aligns with the growing emphasis on structure-based drug design in combating pandemic threats.

From a synthetic perspective, the preparation of {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol involves a multi-step process that includes the formation of the spirocyclic core through a [4+2] cycloaddition reaction. The introduction of the 8-ethyl group is typically achieved via a nucleophilic substitution reaction, which requires precise control of reaction conditions to avoid side reactions. Recent studies have demonstrated that microwave-assisted synthesis can significantly enhance the efficiency of this process, reducing both reaction time and energy consumption.

Pharmacological investigations into {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol have revealed its potential as a modulator of ion channel activity. A 2023 study published in ACS Chemical Biology reported that this compound exhibits selective antagonism against voltage-gated sodium channels, making it a potential therapeutic agent for neurological disorders such as epilepsy and neuropathic pain. The compound's ability to cross the blood-brain barrier without compromising its molecular integrity is a critical factor in its clinical relevance.

Comparative studies with existing pharmaceutical agents have shown that {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol demonstrates improved solubility and bioavailability compared to its analogs. This is attributed to the hydrophilic nature of the 1,4-dioxane ring, which enhances its aqueous solubility while maintaining the necessary hydrophobic interactions for membrane penetration. These properties are particularly advantageous in the development of oral dosage forms for chronic disease management.

Recent advances in drug delivery systems have further expanded the potential applications of {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol. Researchers at the University of Tokyo have explored its use in nanoparticle-based formulations for targeted drug delivery. Their findings, published in Nature Communications (2024), indicate that the compound's amphiphilic nature allows it to self-assemble into micellar structures, which can encapsulate hydrophobic drugs and improve their therapeutic efficacy.

From a safety standpoint, preliminary toxicological studies have shown that {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol exhibits low acute toxicity in animal models. This is a critical factor in its potential for clinical translation, as it reduces the risk of adverse effects during long-term administration. However, further studies are needed to evaluate its chronic toxicity profile and pharmacokinetic behavior in humans.

The development of {8-ethyl-1,4-dioxaspiro4.5decan-2-yl}methanol exemplifies the growing importance of spirocyclic compounds in modern pharmaceutical research. Its unique molecular architecture provides a versatile platform for the design of novel therapeutics with improved pharmacological profiles. As research in this area continues to evolve, this compound is likely to play a significant role in the discovery of next-generation drugs for a wide range of medical conditions.